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Compound of Interest

Compound Name: Clofibric Acid

Cat. No.: B1669207

This document provides immediate safety and logistical information for researchers, scientists,
and drug development professionals working with Clofibric Acid. The following procedural
guidance is designed to ensure the safe handling, storage, and disposal of this compound.

Hazard Identification

Clofibric Acid presents several potential hazards that necessitate careful handling. While
some sources may classify it as a non-hazardous substance, other safety data sheets indicate
it is harmful if swallowed, causes skin and serious eye irritation, may cause skin sensitization,

and is suspected of causing cancer[1][2]. It is also recognized as toxic to aquatic life with long-
lasting effects.

Hazard Summary Table
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Hazard Type Classification Precautionary Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed[2]
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation

) o H351: Suspected of causing

Carcinogenicity Category 2

cancer

May cause sensitization by

Skin Sensitization - )
skin contact

Toxic to aquatic organisms,
Aquatic Hazard - may cause long-term adverse
effects[1]

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is mandatory to minimize
exposure. The following table summarizes the recommended PPE for handling Clofibric Acid.

PPE Requirements Table
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Body Part Protection Standard/Specification
Safety glasses with side- Approved under NIOSH (US)
Eyes/Face . :
shields or chemical goggles. or EN 166 (EU) standards[3].
Adhere to EN 374
Hand Compatible chemical-resistant ~ standards[3]. Breakthrough
ands
gloves. time and material compatibility
must be considered.
Laboratory coat, long-sleeved
Body -

shirt, and long pants.

Respiratory

Dust mask or respirator.

Use a NIOSH-approved
respirator when ventilation is
inadequate or for spill

cleanup[1].

Standard Operating Procedures

Adherence to the following step-by-step procedures is crucial for the safe handling of Clofibric

Acid.

Routine Handling Protocol:

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.

o Verify that the work area, such as a chemical fume hood, has adequate ventilation.

o Assemble all necessary PPE and ensure it is in good condition.

e Handling:

o Don the appropriate PPE as specified in the table above.

o Handle Clofibric Acid in a well-ventilated area, preferably within a chemical fume hood, to

avoid dust formation and inhalation[2].
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o Avoid all personal contact, including inhalation and contact with skin and eyes[1].

o Do not eat, drink, or smoke in the handling area[2][4].

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place[4].

o Avoid contamination with oxidizing agents[1].

e Post-Handling:

o Wash hands thoroughly with soap and water after handling[2][3].

o Remove and properly store or dispose of contaminated PPE.
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Standard Operating Procedure for Clofibric Acid Handling
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Caption: Workflow for the routine handling of Clofibric Acid.
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Accidental Release and Spill Management

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

Spill Response Protocol:
e Immediate Actions:
o Evacuate non-essential personnel from the spill area.

o Alert others in the vicinity and inform emergency responders of the location and nature of
the hazard[1].

o Ensure the area is well-ventilated.
e Containment and Cleanup (Minor Spills):
o Wear the appropriate PPE, including a respirator[1].
o Use dry cleanup procedures to avoid generating dust[1].

o Sweep or vacuum up the spilled material. If vacuuming, use a HEPA-filtered vacuum
cleaner[1].

o Dampen with water to prevent dusting before sweeping if necessary[1].

o Place the collected waste into a suitable, labeled container for disposal[1].
o Decontamination:

o Clean the spill area thoroughly.

o Properly decontaminate or dispose of all cleaning materials and contaminated PPE.
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Clofibric Acid Spill Response Plan
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Caption: Logical workflow for managing a Clofibric Acid spill.
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Disposal Plan

All waste containing Clofibric Acid must be treated as hazardous waste and handled in
accordance with local, state, and federal regulations[1].

Disposal Protocol:
o Waste Collection:

o Collect waste Clofibric Acid and contaminated materials in a suitable, closed, and
properly labeled container.

o Waste Identification:

o When disposing of discarded commercial chemical products, off-specification species,
container residues, or spill residues of Clofibric Acid, use EPA waste number U240[1].

o For discarded unused formulations containing Clofibric Acid, the hazardous waste
number FO27 may be applicable[1].

» Disposal:

o Dispose of the waste through a licensed hazardous waste disposal company. Do not
dispose of it with household garbage or allow it to enter the sewage system.

o Puncture empty containers to prevent reuse before disposal at an authorized landfill[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Clofibric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669207#personal-protective-equipment-for-
handling-clofibric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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